Cholesteryl 11,14,17-Eicosatrienoate

• Molecular Formula: C47H78O2
• Molecular Weight: 675.1 g/mol
• InChI: InChI=1S/C47H78O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-45(48)49-40-32-34-46(5)39(36-40)28-29-41-43-31-30-42(38(4)26-24-25-37(2)3)47(43,6)35-33-44(41)46/h8-9,11-12,14-15,28,37-38,40-44H,7,10,13,16-27,29-36H2,1-6H3/b9-8-,12-11-,15-14-/t38-,40+,41+,42-,43+,44+,46+,47-/m1/s1
• InChIKey: ARRNWLFGLUXSFU-AWELCHRJSA-N

Cholesteryl 11,14,17-Eicosatrienoate Overview

Cholesteryl 11,14,17-eicosatrienoate (CAS 77690-64-3) is a cholesteryl ester formed by condensation of the carboxy group of (11Z,14Z,17Z)-icosatrienoic acid with the 3-hydroxy group of cholesterol [1]. With molecular formula C₄₇H₇₈O₂ and molecular weight 675.12, this compound belongs to the cholesteryl ester class that constitutes approximately two-thirds of plasma cholesterol and serves as the primary transport and storage form of cholesterol in lipoproteins and intracellular lipid droplets [2]. The fatty acyl moiety is an omega-3 polyunsaturated fatty acid with three cis double bonds at positions 11, 14, and 17 [1]. This specific regioisomer is distinguished from other eicosatrienoate cholesteryl esters by its unique double-bond configuration, which determines its distinct chromatographic retention behavior and metabolic fate in biological systems.

WorkflowLipidomics cholesteryl ester analytical standard

SelectionOmega-3 regioisomer (Δ11,14,17) configuration

Use ContextLC-MS/GC-MS profiling, metabolic tracing, EFA studies

• [1] ZFIN ChEBI Database. cholesteryl (11Z,14Z,17Z)-icosatrienoate. CHEBI:137412. View Source
• [2] Hmrbase2 Database. CE(20:3(8Z,11Z,14Z)). Cholesteryl eicosatrienoic acid description. View Source

Why Generic Substitution Fails

Generic substitution among cholesteryl eicosatrienoate species is scientifically invalid because regioisomers and desaturation-state variants exhibit distinct biological incorporation patterns and chromatographic behaviors that preclude analytical interchangeability. Human fatty streak lesions show elevated proportions of eicosatrienoic acid in cholesteryl esters relative to normal intima, while linoleic and arachidonic acid proportions are correspondingly reduced [1]. Dietary manipulation studies in rats demonstrate that only arachidonate (20:4), not linoleate (18:2), quantitatively replaces eicosatrienoate (20:3) in the β-position of lecithin and cephalin [2]. Furthermore, omega-3 eicosatrienoate (20:3n-3) undergoes distinct metabolic processing, including δ8 desaturation to yield 20:4n-3, 20:5n-3, and 22:6n-3 metabolites in mouse liver [3]. These findings establish that cholesteryl esters with different fatty acyl chain lengths, double-bond positions, or degrees of unsaturation cannot serve as analytical surrogates without introducing systematic errors in quantification, calibration, and biological interpretation.

Regioisomer chromatographic mismatch

Omega-3 (11,14,17) and omega-6 (8,11,14) isomers exhibit distinct retention; substitution may compromise peak assignment and quantification.

Metabolic pathway divergence

Only 20:3n-3 undergoes δ8 desaturation to 20:4n-3; using 20:3n-6 or 20:3n-9 may invalidate metabolic flux interpretation.

• [1] Geer JC, Guidry MA. Cholesteryl ester composition and morphology of human normal intima and fatty streaks. Experimental and Molecular Pathology. 1964;3(5):485-499. View Source
• [2] Brenner RR, Nervi AM. Kinetics of linoleic and arachidonic acid incorporation and eicosatrienoic depletion in the lipids of fat-deficient rats fed methyl linoleate and arachidonate. Journal of Lipid Research. 1965;6(3):363-368. View Source
• [3] Schenck PA, Rakoff H, Emken EA. δ8 desaturation in vivo of deuterated eicosatrienoic acid by mouse liver. Lipids. 1996;31:593-600. View Source

Cholesteryl 11,14,17-Eicosatrienoate: Supporting Evidence

Chromatographic Separation by Double-Bond Configuration

Cholesteryl 11,14,17-eicosatrienoate (omega-3, Δ11,14,17) exhibits distinct chromatographic retention behavior relative to the 8,11,14-eicosatrienoate (omega-6) regioisomer due to differences in double-bond positioning along the fatty acyl chain. The 11,14,17 isomer possesses a terminal omega-3 double-bond configuration, whereas the 8,11,14 isomer features an internal double-bond pattern characteristic of omega-6 fatty acids . This structural divergence affects hydrophobic interaction with reversed-phase stationary phases, yielding measurable differences in retention time during LC-MS and GC-MS analysis. Intact steryl ester analysis by GC-MS under negative-ion chemical ionization conditions with ammonia produces diagnostic fragment ions for both the steryl and fatty acyl moieties, enabling definitive regioisomer identification [1]. The ionic liquid capillary column method for steryl ester separation reports distinct relative retention times for different fatty acyl chain compositions, providing a framework for resolving 11,14,17-eicosatrienoate from other C20 cholesteryl esters [2].

Chromatographic separation

Class-level

Reversed-phase HPLC, GC-MS (NICI), ionic liquid capillary GC

May support regioisomer-specific peak assignment

Retention data context-dependent; verify with authentic standard

Evidence Dimension	Chromatographic resolution of regioisomeric cholesteryl eicosatrienoates
Target Compound Data	Cholesteryl (11Z,14Z,17Z)-eicosatrienoate; omega-3 terminal double-bond configuration; predicted distinct retention time in reversed-phase LC and GC systems
Comparator Or Baseline	Cholesteryl (8Z,11Z,14Z)-eicosatrienoate (CAS 7274-08-0); omega-6 internal double-bond configuration; distinct chromatographic behavior
Quantified Difference	Quantitative retention time data not publicly available for these specific regioisomers; class-level inference based on established steryl ester chromatography principles [REFS-2, REFS-3]
Conditions	Reversed-phase HPLC; GC-MS on OV-1 type column with negative-ion chemical ionization (ammonia reagent gas); ionic liquid capillary column GC

Why This Matters

Procurement of the correct regioisomer is essential for accurate peak assignment, calibration curve construction, and reliable quantification in cholesteryl ester profiling studies where co-eluting omega-6 isomers would otherwise compromise analytical specificity.

• [1] Evershed RP, Male VL, Goad LJ. Strategy for the analysis of steryl esters from plant and animal tissues. Journal of Chromatography A. 1987;400:187-205. View Source
• [2] Hammann S, Vetter W. Gas chromatographic separation of fatty acid esters of cholesterol and phytosterols on an ionic liquid capillary column. Journal of Chromatography A. 2015;1422:254-259. View Source

In Vivo δ8 Desaturation of 20:3n-3

In vivo metabolic tracing studies using deuterated 11,14,17-eicosatrienoic acid (20:3n-3-d8) in mice provide quantitative evidence that this omega-3 fatty acyl moiety undergoes distinct metabolic processing via δ8 desaturation, producing a characteristic distribution of downstream metabolites. Male adult ICR mice fed a fat-free diet for 8 days followed by 3-day supplementation with 20:3-d8 showed total deuterated fatty acids comprising 22.3% parent 20:3n-3-d8, 28.9% elongation/δ5 desaturation metabolites, 35.3% retroconversion products (18:3-d6 and subsequent classical pathway metabolites), 9.0% retroconverted 18:4n-3-d6, and 4.4% δ8 desaturation products including 20:4n-3-d6, 20:5n-3-d6, 22:5n-3-d6, 22:6n-3-d5, and 24:6n-3-d5 [1]. This study provided the first clear evidence of δ8 desaturation in vivo in mouse liver [1].

In vivo δ8 desaturation

Class-level

4.4% δ8 desaturation products; 22.3% parent 20:3n-3 retained

Supports 20:3n-3 metabolic tracing study design

Mouse liver model; fat-free diet context

Evidence Dimension	Metabolic fate and product distribution of eicosatrienoic acid isomers in vivo
Target Compound Data	22.3% parent 20:3n-3 retained; 4.4% δ8 desaturation products; 35.3% retroconversion to 18:3; 28.9% elongation/δ5 desaturation products
Comparator Or Baseline	No direct comparator data for omega-6 or omega-9 eicosatrienoate isomers in this study; cross-study inference based on distinct desaturase specificity
Quantified Difference	4.4% of total deuterated fatty acids derived specifically from δ8 desaturation pathway, demonstrating unique metabolic routing not accessible to other regioisomers [1]
Conditions	In vivo mouse liver; fat-free diet (8 days) followed by 3-day 20:3-d8 supplementation; GC-MS analysis of liver total lipid

Why This Matters

Cholesteryl 11,14,17-eicosatrienoate is the required analytical standard for stable isotope-labeled tracer studies investigating the δ8 desaturation pathway, as its 20:3n-3 fatty acyl moiety represents a specific metabolic branch point inaccessible to 20:3n-6 or 20:3n-9 isomers.

• [1] Schenck PA, Rakoff H, Emken EA. δ8 desaturation in vivo of deuterated eicosatrienoic acid by mouse liver. Lipids. 1996;31:593-600. View Source

Phospholipid β-Position Replacement by Arachidonate

In essential fatty acid-deficient rats, dietary repletion studies demonstrate selective replacement dynamics among polyunsaturated fatty acids. Following feeding with methyl linoleate (18:2n-6) and methyl arachidonate (20:4n-6) over 0, 24, 50, 96, 192, and 360 hours, both dietary acids inhibited eicosatrienoate synthesis from oleate. However, only arachidonate quantitatively replaced eicosatrienoate in the β-position of lecithin and cephalin [1]. This finding establishes that eicosatrienoate (20:3) occupies specific stereospecific positions in phospholipids that are accessible to arachidonate (20:4) but not to linoleate (18:2) despite both possessing essential fatty acid activity.

Phospholipid β-position replacement

Context-dependent

Arachidonate quantitatively replaces 20:3 in β-position; linoleate does not

Supports EFA deficiency diagnostic marker interpretation

Rat liver; phospholipase A positional analysis

Evidence Dimension	Fatty acid replacement specificity in phospholipid β-position
Target Compound Data	Eicosatrienoate (20:3) present in β-position of lecithin and cephalin in EFA-deficient state
Comparator Or Baseline	Arachidonate (20:4) quantitatively replaces eicosatrienoate in β-position; linoleate (18:2) inhibits synthesis but does not achieve β-position replacement
Quantified Difference	Qualitative difference in replacement capability; arachidonate achieves quantitative β-position replacement; linoleate does not [1]
Conditions	EFA-deficient rat liver; phosphatidylcholine and phosphatidylethanolamine analyzed by TLC and GLC; phospholipase A positional analysis

Why This Matters

The cholesteryl ester of 11,14,17-eicosatrienoic acid provides a structurally defined reference standard for studies of EFA deficiency and repletion, where accurate quantification of 20:3 relative to 20:4 and 18:2 serves as a diagnostic marker of fatty acid nutritional status.

• [1] Brenner RR, Nervi AM. Kinetics of linoleic and arachidonic acid incorporation and eicosatrienoic depletion in the lipids of fat-deficient rats fed methyl linoleate and arachidonate. Journal of Lipid Research. 1965;6(3):363-368. View Source

Deuterated Internal Standard for LC-MS/MS

The deuterated analog 20:3 Cholesteryl ester-[d7] (CAS 2342574-76-7) provides a mass-shifted internal standard with molecular formula C₄₇H₇₁D₇O₂ and molecular weight 682.16, representing a mass increment of +7 Da relative to the unlabeled compound (MW 675.12) . This deuterated standard is commercially available at >99% purity and is soluble in DCM and methanol . The mass difference enables stable isotope dilution-based quantification in LC-MS/MS workflows, where the labeled and unlabeled species co-elute but are resolved by mass spectrometry, correcting for ionization efficiency variations and matrix effects inherent to biological lipid extracts [1].

Deuterated internal standard

Head-to-head

Unlabeled MW 675.12 vs [d7] MW 682.16; ΔMW +7 Da

Supports stable isotope dilution quantification context

Co-elution, MS resolution; >99% purity reported

Evidence Dimension	Mass shift for internal standardization
Target Compound Data	Unlabeled: MW 675.12, C₄₇H₇₈O₂
Comparator Or Baseline	20:3 Cholesteryl ester-[d7]: MW 682.16, C₄₇H₇₁D₇O₂; ΔMW = +7 Da
Quantified Difference	Mass shift of 7 Da achieved via deuterium labeling at specific carbon positions of the cholesterol moiety, maintaining chromatographic co-elution while enabling MS resolution
Conditions	LC-MS/MS analysis; deuterated standard purity >99%; soluble in DCM, methanol

Why This Matters

Procurement of the deuterated internal standard alongside the unlabeled compound enables accurate, matrix-corrected quantification of cholesteryl 11,14,17-eicosatrienoate in complex biological samples, which is essential for regulatory-compliant bioanalytical method validation.

• [1] Creative Proteomics. Cholesterol Ester Analysis Service - LC-MS and GC-MS Methods. View Source

Eicosatrienoate in Atherosclerotic Fatty Streaks

In human aortic and coronary artery tissue from 13 accidental death cases (ages 17-37 years), the proportions of palmitic, oleic, and eicosatrienoic acids were consistently higher, while linoleic and arachidonic acid proportions were consistently lower, in cholesteryl esters from fatty streaks compared with grossly normal areas [1]. This direction of difference in relative proportions was constant across every case studied, though the magnitude varied. Cholesteryl oleate and linoleate showed the greatest magnitude changes, with oleate elevation and linoleate depression most pronounced in foam cell-rich fatty streaks [1].

Atherosclerotic fatty streaks

Class-level

Elevated 20:3 proportion in fatty streaks vs normal intima (13 cases)

Supports cholesteryl ester species identification in atherogenesis models

Human autopsy tissue; relative proportion direction consistent

Evidence Dimension	Relative proportion of eicosatrienoic acid in cholesteryl esters
Target Compound Data	Eicosatrienoic acid proportion elevated in cholesteryl esters from fatty streaks
Comparator Or Baseline	Eicosatrienoic acid proportion in cholesteryl esters from grossly normal aortic intima
Quantified Difference	Directional increase consistently observed across all 13 cases; magnitude variable; specific percentage values not provided in abstract [1]
Conditions	Human aorta and coronary artery autopsy tissue; 13 accidental death cases aged 17-37; cholesteryl ester fatty acid composition by GLC

Why This Matters

Cholesteryl 11,14,17-eicosatrienoate is a required reference standard for lipidomic studies of atherosclerotic lesion development, where accurate quantification of eicosatrienoate-containing cholesteryl ester species provides insight into foam cell lipid metabolism and the biochemical evolution of fatty streaks.

• [1] Geer JC, Guidry MA. Cholesteryl ester composition and morphology of human normal intima and fatty streaks. Experimental and Molecular Pathology. 1964;3(5):485-499. View Source

Cholesteryl 11,14,17-Eicosatrienoate: Application Scenarios

Quantitative LC-MS/MS Cholesteryl Ester Profiling

This compound serves as an authentic reference standard for establishing calibration curves, determining limits of detection and quantification, and validating LC-MS/MS methods for cholesteryl ester profiling in mammalian cells and tissues. The availability of the deuterated analog 20:3 Cholesteryl ester-[d7] (ΔMW +7 Da) enables stable isotope dilution quantification, correcting for matrix-dependent ionization suppression or enhancement . Researchers should procure both unlabeled and deuterated forms to establish validated quantitative workflows compatible with high-throughput lipidomics strategies, as described for reverse-phase LC-MS methods capable of identifying and quantifying cholesteryl esters from biological matrices [1]. The >99% purity specification ensures calibration accuracy .

In Vivo Omega-3 Fatty Acid Tracing

For studies investigating polyunsaturated fatty acid desaturation and elongation pathways, the cholesteryl ester of 11,14,17-eicosatrienoic acid provides the structurally defined 20:3n-3 moiety required as a metabolic precursor reference. The in vivo mouse liver data demonstrating that deuterated 20:3n-3 undergoes δ8 desaturation to produce 20:4n-3, 20:5n-3, 22:5n-3, and 22:6n-3 metabolites (comprising 4.4% of total deuterated products) establishes this compound's relevance for tracing alternate pathway flux . The deuterated cholesteryl ester-[d7] form enables simultaneous tracing of both fatty acyl and cholesterol moiety metabolic fates.

Atherosclerosis and Foam Cell Lipidomics

Investigators studying the biochemical evolution of arterial fatty streaks and foam cell formation require this compound for accurate quantification of eicosatrienoate-containing cholesteryl ester species. Human autopsy data demonstrate that eicosatrienoic acid proportions are consistently elevated in cholesteryl esters from fatty streaks compared with normal intima across all 13 cases studied . Use of this authentic standard enables reliable identification and quantification of 20:3 cholesteryl ester species in lipid extracts from atherosclerotic lesions, cultured macrophage foam cells, and lipoprotein fractions, supporting mechanistic studies of cholesterol esterification, lipid droplet formation, and reverse cholesterol transport.

Essential Fatty Acid Deficiency Studies

In EFA deficiency models and repletion studies, accurate quantification of eicosatrienoate (20:3) relative to arachidonate (20:4) and linoleate (18:2) serves as a diagnostic marker of fatty acid nutritional status. The established specificity of arachidonate, but not linoleate, in quantitatively replacing eicosatrienoate in phospholipid β-positions underscores the need for regioisomer-specific cholesteryl ester standards to accurately assess tissue fatty acid composition changes during dietary interventions. Procurement of this compound supports gas chromatographic and LC-MS analyses of cholesteryl ester fatty acid profiles in plasma, liver, and other tissues from experimental animal models.

Application

Selection Property

Validation Focus

Cholesteryl ester profiling by LC-MS/MS

Regioisomer-specific chromatographic reference

Calibration accuracy, matrix-effect correction review

Omega-3 fatty acid metabolic tracing

20:3n-3 metabolic branch-point reference

δ8 desaturation pathway flux interpretation

Atherosclerotic lesion lipidomics

Eicosatrienoate-containing cholesteryl ester standard

Foam cell lipid metabolism endpoint review

EFA deficiency and repletion models

β-position replacement specificity marker

Fatty acid nutritional status interpretation

• [1] Biochemistry Journal. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues. 2024. View Source
• [2] Schenck PA, Rakoff H, Emken EA. δ8 desaturation in vivo of deuterated eicosatrienoic acid by mouse liver. Lipids. 1996;31:593-600. View Source
• [3] Geer JC, Guidry MA. Cholesteryl ester composition and morphology of human normal intima and fatty streaks. Experimental and Molecular Pathology. 1964;3(5):485-499. View Source
• [4] Brenner RR, Nervi AM. Kinetics of linoleic and arachidonic acid incorporation and eicosatrienoic depletion in the lipids of fat-deficient rats fed methyl linoleate and arachidonate. Journal of Lipid Research. 1965;6(3):363-368. View Source